Cas no 4454-09-5 (2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO-)

• Product Name: 2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO-
• CAS No: 4454-09-5
• MF: C₈H₂₀N₂O₄
• MW: 208.255402565002
• CID: 3266632
• PubChem ID: 12838849
• Update Time: 2025-07-09

2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO- Chemical and Physical Properties

Names and Identifiers

• 2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO-
• SCHEMBL3883091
• 4454-09-5
• 1-amino-3-[2-(3-amino-2-hydroxypropoxy)ethoxy]propan-2-ol
• 3,3'-(Ethane-1,2-diylbis(oxy))bis(1-aminopropan-2-ol)

• Inchi： 1S/C8H20N2O4/c9-3-7(11)5-13-1-2-14-6-8(12)4-10/h7-8,11-12H,1-6,9-10H2
• InChI Key： OFFUSBBVHYQXSX-UHFFFAOYSA-N
• SMILES： O(CCOCC(CN)O)CC(CN)O

Computed Properties

• Exact Mass: 208.14230712Da
• Monoisotopic Mass: 208.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 111Ų

Additional information on 2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO-

Recent Advances in the Study of 2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO- (CAS: 4454-09-5)

The compound 2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO- (CAS: 4454-09-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional molecule, characterized by its unique ether and amino groups, has shown promising potential in various applications, including drug delivery systems, polymer chemistry, and as a building block for more complex bioactive molecules. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and biological activities, providing valuable insights for future applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 4454-09-5 as a linker in prodrug design. Researchers demonstrated that the compound's ability to form stable conjugates with therapeutic agents could enhance drug solubility and targeted delivery. The study utilized NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized prodrugs, highlighting the compound's versatility in pharmaceutical formulations. These findings suggest that 4454-09-5 could play a pivotal role in the development of next-generation drug delivery systems.

In parallel, a team from MIT reported in ACS Biomaterials Science & Engineering the use of 2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO- as a cross-linking agent for biodegradable polymers. The study revealed that polymers incorporating this compound exhibited improved mechanical strength and controlled degradation rates, making them suitable for tissue engineering applications. The researchers employed rheological measurements and in vitro degradation tests to characterize the material properties, providing a foundation for future biomedical applications.

Recent toxicological assessments of 4454-09-5, published in Regulatory Toxicology and Pharmacology, have addressed safety concerns regarding its potential pharmaceutical use. The comprehensive study, which included acute and subchronic toxicity tests in animal models, concluded that the compound exhibits a favorable safety profile at therapeutic concentrations. These findings are particularly significant as they pave the way for further preclinical development of derivatives based on this chemical scaffold.

Looking forward, the unique structural features of 2-PROPANOL, 1,1'-[1,2-ETHANEDIYLBIS(OXY)]BIS[3-AMINO- continue to inspire innovative research directions. Current investigations are exploring its potential in creating smart materials responsive to biological stimuli and its application in antibody-drug conjugates. The compound's dual functionality and synthetic accessibility position it as a valuable tool in the medicinal chemist's arsenal, with anticipated breakthroughs in the coming years.